Cas no 840530-43-0 (2-Amino-2-oxoethyl 3,7-dimethylocta-2,6-dienoate)

• Product Name: 2-Amino-2-oxoethyl 3,7-dimethylocta-2,6-dienoate
• CAS No: 840530-43-0
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 2804835
• PubChem ID: 71407148
• Update Time: 2025-04-21

2-Amino-2-oxoethyl 3,7-dimethylocta-2,6-dienoate Chemical and Physical Properties

Names and Identifiers

• DTXSID40827738
• 840530-43-0
• 2-Amino-2-oxoethyl 3,7-dimethylocta-2,6-dienoate

• Inchi： 1S/C12H19NO3/c1-9(2)5-4-6-10(3)7-12(15)16-8-11(13)14/h5,7H,4,6,8H2,1-3H3,(H2,13,14)
• InChI Key： LFNYSUUDHNLBGO-UHFFFAOYSA-N
• SMILES： O(CC(N)=O)C(C=C(C)CC/C=C(\C)/C)=O

Computed Properties

• Exact Mass: 225.13649347Da
• Monoisotopic Mass: 225.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4Ų